Cas no 63751-10-0 (1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-3,4-dimethyl-2,5-dioxo-)

• Product Name: 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-3,4-dimethyl-2,5-dioxo-
• CAS No: 63751-10-0
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 425815
• PubChem ID: 586721
• Update Time: 2025-04-19

1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-3,4-dimethyl-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanoic acid, 2,5-dihydro-3,4-dimethyl-2,5-dioxo-
• 6-(3,4-dimethyl-2,5-dioxopyrrol-1-yl)hexanoic acid
• DTXSID90343019
• 6-(3,4-Dimethyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanoic acid #
• LQRDWDFBWXZAOS-UHFFFAOYSA-N
• 63751-10-0
• SCHEMBL8890672
• Hexanoic acid, 6-(3,4-dimethyl-2,5-dioxo-3-pyrrolin-1-yl)-
• AKOS006181982

• Inchi： 1S/C12H17NO4/c1-8-9(2)12(17)13(11(8)16)7-5-3-4-6-10(14)15/h3-7H2,1-2H3,(H,14,15)
• InChI Key： LQRDWDFBWXZAOS-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)C(N1CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 239.11581
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68